Cas no 53721-15-6 (Benzoic acid, 2-hydroxy-3,5-bis(1-phenylethyl)-)

Benzoic acid, 2-hydroxy-3,5-bis(1-phenylethyl)- structure
53721-15-6 structure
Product Name:Benzoic acid, 2-hydroxy-3,5-bis(1-phenylethyl)-
CAS No:53721-15-6
MF:C23H22O3
MW:346.418986797333
CID:356547
PubChem ID:103830
Update Time:2025-04-19

Benzoic acid, 2-hydroxy-3,5-bis(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-3,5-bis(1-phenylethyl)-
    • 2-hydroxy-3,5-bis(1-phenylethyl)benzoic acid
    • 3,5-Bis(α-methylbenzyl)salicylic acid
    • SCHEMBL312340
    • 53721-15-6
    • DTXSID40276005
    • NS00040725
    • Inchi: 1S/C23H22O3/c1-15(17-9-5-3-6-10-17)19-13-20(22(24)21(14-19)23(25)26)16(2)18-11-7-4-8-12-18/h3-16,24H,1-2H3,(H,25,26)
    • InChI Key: UXDLAKCKZCACAX-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=O)O)C=C(C=C1C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 346.15696
  • Monoisotopic Mass: 346.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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